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Compound of Interest

Compound Name:
Methyl 2-(2,3-dihydrobenzofuran-

5-yl)acetate

Cat. No.: B564647 Get Quote

An In-depth Technical Guide on the Molecular Weight of Methyl 2-(2,3-dihydrobenzofuran-5-
yl)acetate

This guide provides a detailed analysis of the molecular weight of Methyl 2-(2,3-
dihydrobenzofuran-5-yl)acetate, a significant compound for researchers, scientists, and

professionals in drug development.

Molecular Formula and Structure
The chemical structure of Methyl 2-(2,3-dihydrobenzofuran-5-yl)acetate is key to

determining its molecular formula. The name indicates a methyl ester of an acetic acid

derivative attached to the 5-position of a 2,3-dihydrobenzofuran core. Based on this

nomenclature, the molecular formula is established as C₁₁H₁₂O₃. A closely related compound,

(2-Methyl-2,3-dihydro-benzofuran-5-yl)-acetic acid, shares the same molecular formula of

C11H12O3[1]. Another related structure, Methyl 2,3-Dihydrobenzofuran-3-Acetate, also has the

molecular formula C₁₁H₁₂O₃[2].

Calculation of Molecular Weight
The molecular weight is calculated by summing the atomic weights of each constituent atom in

the molecular formula. The standard atomic weights of carbon, hydrogen, and oxygen are

utilized for this calculation.[3][4][5][6][7][8][9][10][11][12][13]
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The calculation is as follows:

Carbon (C): 11 atoms × 12.011 u = 132.121 u

Hydrogen (H): 12 atoms × 1.008 u = 12.096 u[6][10][14]

Oxygen (O): 3 atoms × 15.999 u = 47.997 u[8][9]

Total Molecular Weight = 132.121 u + 12.096 u + 47.997 u = 192.214 u

The molecular weight of the similar compound (2-Methyl-2,3-dihydro-benzofuran-5-yl)-acetic

acid is documented as 192.21 g/mol [1].

Data Presentation
The quantitative data pertaining to the molecular weight of Methyl 2-(2,3-dihydrobenzofuran-
5-yl)acetate is summarized in the table below for clarity and ease of comparison.

Element Symbol Count
Atomic Weight
(u)

Total
Contribution
(u)

Carbon C 11 12.011 132.121

Hydrogen H 12 1.008 12.096

Oxygen O 3 15.999 47.997

Total 26 192.214

Experimental Protocols
The standard method for determining the molecular weight of a chemical compound involves

mass spectrometry.

Protocol for Mass Spectrometry Analysis:

Sample Preparation: A pure sample of Methyl 2-(2,3-dihydrobenzofuran-5-yl)acetate is

dissolved in a suitable volatile solvent.
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Ionization: The sample is introduced into the mass spectrometer where it is vaporized and

ionized, typically using techniques such as Electron Ionization (EI) or Electrospray Ionization

(ESI).

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: A detector measures the abundance of ions at each m/z value.

Data Interpretation: The resulting mass spectrum will show a molecular ion peak (M+)

corresponding to the molecular weight of the compound.

Visualization
The logical relationship for the determination of the molecular weight is illustrated in the

following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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